Cas no 850080-86-3 (ethyl 2-chloro-5-methylpyridine-4-carboxylate)

• Product Name: ethyl 2-chloro-5-methylpyridine-4-carboxylate
• CAS No: 850080-86-3
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD06410741
• CID: 716793
• PubChem ID: 2763069
• Update Time: 2025-06-15

ethyl 2-chloro-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-methylisonicotinate
• 2-CHLORO-5-METHYLPYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-Pyridinecarboxylicacid, 2-chloro-5-methyl-, ethyl ester
• ethyl 2-chloro-5-methylpyridine-4-carboxylate
• 2-Chloro-5-methyl-4-pyridinecarboxylic acid ethyl ester
• 2-Chloro-5-methyl-isonicotinic acid ethyl ester
• Ethyl 2-chloro-5-methyl-4-pyridinecarboxylate (ACI)
• Ethyl2-chloro-5-methylisonicotinate
• AKOS006294580
• SCHEMBL2237761
• ethyl 2-chloro-5-methy lisonicotinate
• W13318
• CS-0148839
• DB-081207
• SB21180
• AS-62757
• 850080-86-3
• SY269458
• MFCD06410741
• DTXSID80376715
• GFJZRVALPSSHSN-UHFFFAOYSA-N

• MDL： MFCD06410741
• Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-8(10)11-5-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： GFJZRVALPSSHSN-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CN=C(Cl)C=1)OCC

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.207
• Boiling Point: 284℃
• Flash Point: 126℃
• Refractive Index: 1.522
• PSA: 39.19000
• LogP: 2.22010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2-chloro-5-methylpyridine-4-carboxylate

Ethyl 2-Chloro-5-Methylpyridine-4-Carboxylate (CAS No. 850080-86-3): A Versatile Intermediate in Modern Organic Synthesis

The compound ethyl 2-chloro-5-methylpyridine-4-carboxylate (CAS No. 850080-86-3) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic chemistry due to its unique structural features and broad applicability. With the increasing demand for fine chemicals and pharmaceutical intermediates, this compound has become a focal point for researchers and industrial chemists alike. Its molecular structure, characterized by a chloro substituent at the 2-position and a methyl group at the 5-position of the pyridine ring, offers exceptional reactivity for further functionalization.

In recent years, the search for pyridine-based intermediates has surged, driven by their role in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. Ethyl 2-chloro-5-methylpyridine-4-carboxylate stands out as a key building block, particularly in the development of heterocyclic compounds. Its ester functionality and halogenated pyridine core make it a versatile precursor for nucleophilic substitution reactions, cross-coupling reactions, and other transformative processes. This aligns with the growing interest in sustainable synthesis methods and green chemistry, as researchers seek efficient pathways to reduce waste and improve atom economy.

The compound's significance is further highlighted by its relevance to drug discovery and medicinal chemistry. Pyridine derivatives are known for their bioactivity, and modifications to the 2-chloro-5-methylpyridine scaffold can lead to compounds with potential therapeutic applications. For instance, its structural motifs are often explored in the design of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges. This connection to pharmaceutical research has made ethyl 2-chloro-5-methylpyridine-4-carboxylate a trending topic in scientific literature and patent filings.

From an industrial perspective, the scalability of ethyl 2-chloro-5-methylpyridine-4-carboxylate synthesis is a critical consideration. Modern process optimization techniques, such as continuous flow chemistry and catalytic methodologies, are being applied to enhance yield and purity. These advancements cater to the demand for high-quality intermediates in bulk manufacturing, ensuring consistency for downstream applications. Additionally, the compound's stability under standard storage conditions makes it a practical choice for commercial use.

Environmental and regulatory factors also play a role in the compound's prominence. As industries move toward eco-friendly alternatives, the development of low-toxicity intermediates like ethyl 2-chloro-5-methylpyridine-4-carboxylate gains traction. Its compatibility with biodegradable solvents and mild reaction conditions aligns with the principles of green chemistry, a topic frequently searched by professionals seeking sustainable solutions.

In summary, ethyl 2-chloro-5-methylpyridine-4-carboxylate (CAS No. 850080-86-3) is a multifaceted compound with wide-ranging applications in organic synthesis, pharmaceutical development, and industrial chemistry. Its structural versatility, combined with the growing emphasis on sustainable practices, positions it as a valuable asset in contemporary research and production. As the scientific community continues to explore its potential, this compound is poised to remain a subject of interest for years to come.